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Compound of Interest

3-Isoxazol-5-ylpiperidine
Compound Name:
hydrochloride

Cat. No.: B1413411

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the available data and suggested protocols for
the preclinical investigation of 3-lsoxazol-5-ylpiperidine hydrochloride. Due to the limited
publicly available information on this specific compound, the following recommendations are
largely based on studies of structurally related isoxazole-piperidine derivatives. Researchers
should exercise caution and perform dose-escalation and toxicity studies to establish a safe
and effective dose for their specific experimental models.

Physicochemical Properties

Property Value Source

Molecular Formula CsH12N20 - HCI Vendor Information

188.65 g/mol (hydrochloride

Molecular Weight Vendor Information
salt)
Appearance White to off-white solid General Knowledge
- Soluble in water and polar Inferred from hydrochloride salt
Solubility )
organic solvents form
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Postulated Biological Activities and Signaling
Pathways

Based on the pharmacology of structurally similar compounds, 3-Isoxazol-5-ylpiperidine
hydrochloride is hypothesized to interact with several key signaling pathways in the central
nervous system. The isoxazole-piperidine moiety is a common scaffold in compounds targeting
GABA and dopamine receptors, as well as ion channels.

One potential mechanism of action is the modulation of GABAergic neurotransmission.
Structurally related compounds, such as 5-(4-piperidyl)isoxazol-3-ol, have been identified as
GABA(A) receptor antagonists[1]. Antagonism of GABA(A) receptors would lead to a reduction
in inhibitory neurotransmission, resulting in a net excitatory effect.
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 3-Isoxazol-5-
ylpiperidine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413411#dosing-and-administration-of-3-isoxazol-5-
ylpiperidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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